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A Comparative Guide to the Corrosion Inhibition
Efficiency of Aminobenzoates

For researchers and professionals in materials science and chemical engineering, identifying
effective corrosion inhibitors is paramount for extending the lifespan of metallic components.
Aminobenzoates, a class of organic compounds, have shown promise as corrosion inhibitors
for steel in acidic environments. This guide provides a comparative analysis of the corrosion
inhibition efficiency of different isomers of aminobenzoic acid and their sodium salts, supported
by experimental data and detailed methodologies.

Isomeric Effects on Corrosion Inhibition

Studies have revealed a distinct relationship between the isomeric form of aminobenzoic acid
and its effectiveness as a corrosion inhibitor for mild steel. Experimental evidence
demonstrates that the inhibition efficiency in both hydrochloric acid (HCI) and sulfuric acid
(H2S0a4) follows the order:

Ortho-aminobenzoic acid > Meta-aminobenzoic acid > Para-aminobenzoic acid[1]

This observed trend highlights the importance of the substituent position on the benzene ring in
the mechanism of corrosion inhibition. The ortho isomer exhibits the highest protective
capabilities among the three. It is understood that these compounds function by adsorbing onto
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the metal surface, with the mode of adsorption obeying Langmuir's adsorption isotherm.[1]
Furthermore, aminobenzoic acids tend to act as cathodic inhibitors.[1]

Quantitative Comparison of Aminobenzoate
Inhibitors

The following table summarizes the corrosion inhibition efficiency of various aminobenzoates
on steel, as determined by different experimental techniques. It is important to note that direct
comparative studies providing quantitative data for all isomers under identical conditions are
limited in publicly available literature. The data presented here is compiled from various
sources to provide a comparative overview.
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Experimental Protocols

The evaluation of corrosion inhibitor efficiency relies on standardized experimental procedures.

The most common methods employed in the cited studies include weight loss measurements
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and electrochemical techniques.

Weight Loss Method

This gravimetric method provides a direct measure of corrosion rate.

Procedure:

Specimen Preparation: Mild steel coupons of known dimensions are mechanically polished
with various grades of emery paper, degreased with a solvent like acetone, washed with
distilled water, and dried. The initial weight of each coupon is accurately recorded.

Immersion: The prepared coupons are suspended in the corrosive solution (e.g., 1 M HCI)
with and without the addition of the aminobenzoate inhibitor at a specific concentration. The
immersion tests are typically conducted for a predetermined period.

Cleaning and Re-weighing: After the immersion period, the coupons are removed, cleaned to
remove corrosion products (e.g., using a solution containing HCI and a cleaning inhibitor),
washed, dried, and re-weighed.

Calculation of Inhibition Efficiency: The inhibition efficiency (IE%) is calculated using the
following formula:

IE% = [(Wo - Wi) / Wo] x 100
Where:
o Wo is the weight loss of the steel coupon in the uninhibited solution.

o Wi is the weight loss of the steel coupon in the inhibited solution.

Electrochemical Techniques

Electrochemical methods offer insights into the mechanism of corrosion inhibition and provide

rapid corrosion rate data.

o Potentiodynamic Polarization: This technique involves varying the potential of the working
electrode (mild steel) and measuring the resulting current. The data is plotted as a Tafel plot
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(log of current density vs. potential). From these plots, the corrosion potential (Ecorr) and
corrosion current density (icorr) are determined. The inhibition efficiency is calculated as:

IE% = [(i'"corr - icorr) / i'corr] x 100
Where:
o i'corr is the corrosion current density in the absence of the inhibitor.

o icorr is the corrosion current density in the presence of the inhibitor.

» Electrochemical Impedance Spectroscopy (EIS): EIS involves applying a small amplitude AC
signal over a range of frequencies to the corroding system. The impedance data is often
represented as Nyquist and Bode plots. An equivalent circuit model is used to fit the
experimental data and extract parameters like charge transfer resistance (Rct). A higher Rct
value in the presence of the inhibitor indicates better corrosion protection. The inhibition
efficiency can be calculated as:

IE% = [(Rct - R'ct) / Rct] x 100

Where:

o Rctis the charge transfer resistance in the presence of the inhibitor.
o R'ctis the charge transfer resistance in the absence of the inhibitor.

Mechanism of Corrosion Inhibition

The following diagram illustrates the general mechanism of corrosion inhibition by
aminobenzoates.
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Caption: General mechanism of corrosion inhibition by aminobenzoates on a steel surface.

Experimental Workflow for Inhibitor Evaluation

The diagram below outlines a typical workflow for evaluating the corrosion inhibition efficiency
of different aminobenzoates.
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Caption: Typical experimental workflow for comparing corrosion inhibitor efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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